Copper sulfate

• Key on ui mechanism of action: This drug is an essential trace element for the functioning of many metalloenzymes including ceruloplasmin, ferroxidase II, lysyl oxidase, monoamine oxidase, Zn-copper superoxide dismutase, tyrosinase, dopamine-β-hydroxylase, and cytochrome-c-oxidase. It is involved in erythropoiesis & leukopoiesis, bone mineralization, elastin and collagen cross-linking, oxidative phosphorylation, catecholamine metabolism, melanin formation & antioxidant protection of cells. Cupric sulfate may also have a role in iron turnover, ascorbic acid metabolism, phospholipid metabolism, myelin formation, glucose homeostasis, and cellular immune defense. After the metal passes through the basolateral membrane it is transported to the liver, attached to serum albumin. The liver is the critical organ for the homeostasis of copper. The copper is then prepared for excretion through the bile or incorporation into various proteins. The transport of copper to the peripheral tissues is accomplished through the plasma attached to serum albumin, ceruloplasmin or low-molecular-weight complexes. In the dermis, copper promotes dermal fibroblasts proliferation, upregulates collagen (types I, II, and V) and elastin fiber components (elastin, fibrillins) production by fibroblasts, through the induction of TGF-β, promotes heat shock protein-47, important for collagen fibril formation, serves as a cofactor of LOX enzyme required for extracellular matrix protein cross-linking, stabilizes the skin ECM once formed, as increased crosslinking of collagen and elastin matrices occurs in a copper dose dependant manner, serves as a cofactor of superoxide dismutase, an antioxidant enzyme in the skin, essential for protection against free radicals, inhibits cellular oxidative effects such as membrane damage and lipid peroxidation, acts as a cofactor of tyrosinase, a melanin biosynthesis essential enzyme responsible for skin and hair pigmentation. In reference to its role as a biocide, copper is an essential nutrient for many organisms. It acts as a cofactor in respiration, and therefore copper is required for aerobic metabolism. Accumulation of copper ions or intracellular release of free copper ions from proteins lead to cell damage. Copper catalyzes reactions that result in the production of hydroxyl radicals through the Fenton and Haber-Weiss reactions. The highly reactive oxygen intermediates lead to lipid peroxidation and oxidation of proteins. Free copper ions oxidize sulfhydryl groups, such as cysteine, in proteins or the cellular redox buffer glutathione. In particular, copper ions inactivate proteins by damaging Fe-S clusters in cytoplasmic hydratases.; A significant drop in metabolic reserves was noted in cupric sulfate treated snails. Free amino acid levels dropped and the lactate level increased. The effects of copper treatment on rates of metabolite oxidation and ammonia production in the presence of exogenously added alpha-ketoglutarate were evaluated. A 92% drop in alpha-ketoglutarate dehydrogenase, a 33% drop in alanine aminotransferase, and a 78% rise in glucose 6-phosphatase were recorded. Molluscicidal activity of copper was due to a metabolic block in the tricarboxylic acid cycle at the alpha-ketoglutarate level.; ACUTE IV INFUSION OF 300 MG COPPER SULFATE IN CONSCIOUS SHEEP CAUSED AN INCREASE FROM 10.3 TO 22.5 TORR IN MEAN PULMONARY ARTERY PRESSURE & PULMONARY ARTERY WEDGE PRESSURE FROM 3.5 TO 7.6 TORR, WHEREAS SYSTEMIC ARTERIAL PRESSURE INCREASED FROM 95 TO 102 TORR. CARDIAC OUTPUT DECREASED FROM 4.7 TO 3.3 L/MIN. PULMONARY VASCULAR RESISTANCE & SYSTEMIC VASCULAR RESISTANCE INCREASED TO 320 & 160% OF BASE LINE, RESPECTIVELY. THIS PULMONARY HYPERTENSION WAS PRODUCED BY STIMULATION OF THE ALPHA-ADRENERGIC NERVOUS SYSTEM.
• CAS No.: 7758-98-7
• Molecular Formula: CuH2O4S
• Molecular Weight: 161.63 g/mol
• IUPAC Name: copper;sulfuric acid
• InChI: InChI=1S/Cu.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)
• InChI Key: UGWKCNDTYUOTQZ-UHFFFAOYSA-N
• SMILES: [O-]S(=O)(=O)[O-].[Cu+2]
• Canonical SMILES: OS(=O)(=O)O.[Cu]
• boiling_point: 650 °C (decomp to cupric oxide)
• Color/Form: Grayish-white to greenish-white rhombic crystals or amorphous powder /SRP: somewhat wet/; White when dehydrated; Gray to white and has rhombic crystals
• density: 2.29 at 59 °F (USCG, 1999) - Denser than water; will sink; 3.6; 3.6 g/cm³
• melting_point: 590 °C decomp
• Key on ui other cas no.: 7758-98-7; 10124-44-4; 18939-61-2; 1332-14-5
• physical_description: Cupric sulfate appears as a white or off-white solid. Melting point 200 °C with decomposition. Non-combustible.; Dry Powder, Pellets or Large Crystals; Dry Powder; Liquid, Other Solid; NKRA; Pellets or Large Crystals; Dry Powder, Water or Solvent Wet Solid; Liquid; Other Solid; Grayish-white to greenish-white solid; Hygroscopic; Soluble in water; [Merck Index] White odorless crystalline solid; Soluble in water (316 g/L at 20 deg C); [MSDSonline]; WHITE HYGROSCOPIC CRYSTALS.
• Pictograms: Irritant; Environmental Hazard
• Related CAS: 18939-61-2; 10124-44-4
• solubility: Very soluble in hot water, soluble cold water; Soluble in methanol (1.1 g/100 ml), but insoluble in ethanol; it readily dissolves in aqueous ammonia and excess alkali metal cyanides, with the formation of complexes; In water, 243 g/l @ 0 °C.; 75.4 g/100 cc water @ 100 °C; 1.04 g/100 cc methanol @ 18 °C; Solubility in water, g/l at 20 °C: 203 (freely soluble)
• Synonyms: Blue Vitriol; Copper Sulfate; Cupric Sulfate; Sulfate, Copper; Sulfate, Cupric; Vitriol, Blue

Description

Copper sulfate (CuSO₄), commonly encountered as the pentahydrate (CuSO₄·5H₂O), is an inorganic compound with vivid blue crystals. It is highly water-soluble, dissociating into Cu²⁺ and SO₄²⁻ ions, which contribute to its widespread applications . Key uses include:

• Agriculture: Fungicide and copper supplement for crops .
• Industrial: Catalyst in organic reactions (e.g., Ellman’s condensation) , corrosion testing for stainless steels .
• Environmental: Soil remediation by electrokinetic (EK) methods to remove contaminants .
• Toxicity: Hemolytic activity in biological systems and cytotoxicity in cell viability studies .

Biological Activity

Copper sulfate (CuSO₄) is a widely used inorganic compound known for its diverse biological activities. This article explores its effects on various biological systems, including its antimicrobial properties, oxidative stress induction, and implications in aquaculture and environmental health.

Antimicrobial Activity

This compound exhibits significant antibacterial activity against a range of pathogens, particularly multi-drug resistant strains. Studies have shown that:

• Minimum Inhibitory Concentration (MIC) : this compound effectively inhibited 52% of tested bacterial isolates at concentrations ranging from 100 to 200 µg/ml. The minimum bactericidal concentration (MBC) was found to be as high as 1600 µg/ml for some strains, indicating its potential as an antimicrobial agent in clinical settings .
• Mechanism of Action : The antibacterial effects are attributed to the production of reactive oxygen species (ROS), which disrupt enzymatic pathways and alter bacterial cell wall integrity, leading to cell death .

Table 1: Antibacterial Efficacy of this compound

Bacterial Strain	MIC (µg/ml)	MBC (µg/ml)	Resistance Level
Staphylococcus aureus	200	1600	Moderate
Klebsiella oxytoca	400	1600	High
Escherichia coli	100	1600	Low
Pseudomonas aeruginosa	400	1600	Moderate

Effects on Aquatic Organisms

This compound is frequently used in aquaculture; however, its biological effects can be detrimental:

• Oxidative Stress Induction : Exposure to this compound has been shown to increase oxidative stress markers in fish. For instance, yellow catfish exposed to CuSO₄ at concentrations as low as 0.7 mg/L exhibited significant increases in malondialdehyde (MDA) levels and decreases in antioxidant enzyme activities such as superoxide dismutase (SOD) and catalase (CAT) .
• Gill Microflora Dysbiosis : The exposure also altered the microbial composition in the gills, significantly decreasing beneficial bacterial populations while increasing pathogenic ones, which can lead to further health complications in aquatic species .

Table 2: Oxidative Stress Biomarkers in Yellow Catfish

Parameter	Control Group	CuSO₄ Exposed Group
SOD Activity (U/mg)	12.5 ± 1.2	6.8 ± 0.9*
CAT Activity (U/mg)	15.4 ± 1.5	8.3 ± 1.1*
MDA Level (nmol/mg)	0.5 ± 0.05	1.2 ± 0.15*

(*p < 0.05 indicates significant difference from control)

Case Studies and Research Findings

Several studies have highlighted the adverse effects of this compound on various organisms:

• Nile Tilapia Study : A study indicated that dietary this compound led to significant histopathological changes in the liver and gills of Nile tilapia, including inflammation and necrosis .
• Photodynamic Therapy Enhancement : Research demonstrated that combining this compound with photodynamic therapy significantly increased apoptosis rates in Candida albicans, showcasing its potential therapeutic applications beyond antimicrobial use .

Environmental Implications

The use of this compound is not without concern regarding environmental health:

• Ecotoxicity : this compound can accumulate in aquatic environments, leading to toxicity in non-target species and disrupting ecosystem balance . Its presence has been linked to alterations in soil microbial communities and potential promotion of antimicrobial resistance due to co-selection with metal ions .

Scientific Research Applications

Agricultural Applications

Fungicide and Bactericide

• Usage : Copper sulfate is widely used in agriculture as a fungicide to protect crops from fungal diseases. It is effective against a variety of pathogens affecting fruits, vegetables, and ornamental plants.
• Mechanism : The compound disrupts the cellular processes of fungi, leading to cell death. It is particularly effective against downy mildew and other fungal infections in crops like grapes and potatoes .

Algaecide

• Usage : In aquatic environments, this compound serves as an algaecide to control harmful algal blooms (HABs). It is commonly applied in reservoirs and lakes to mitigate the growth of cyanobacteria such as Microcystis aeruginosa.
• Case Study : A study demonstrated that exposure to 0.5 mg/L of this compound significantly inhibited the growth and photosynthetic activity of M. aeruginosa, suggesting its efficacy in managing algal populations .

Industrial Applications

Electrolyte in Metal Processing

• Usage : this compound is extensively used as an electrolyte in the electroplating and refining processes of copper. It facilitates the deposition of copper onto various substrates, enhancing conductivity and corrosion resistance.
• Process : During copper refining, this compound solutions are used to purify copper from ores or scrap metal through electrolysis, producing high-purity copper for electrical applications .

Pigment and Dye Industry

• Usage : In the pigment industry, this compound acts as a mordant in dyeing processes. It helps fix dyes onto fabrics and improves color fastness.
• Application : Its role extends to producing anti-fouling paints that prevent marine organisms from attaching to ship hulls .

Environmental Management

Water Treatment

• Usage : this compound is utilized in water treatment facilities to control algae growth and improve water quality. Its application helps reduce nutrient levels that contribute to eutrophication.
• Impact Assessment : A geostatistical study on the application of this compound in an urban Brazilian reservoir highlighted its effectiveness in reducing algal biomass while also assessing its ecotoxicological impacts on aquatic life .

While this compound has beneficial applications, it is essential to handle it with care due to its toxicological properties. In agricultural use, proper application rates must be adhered to minimize environmental impact and ensure safety for non-target organisms.

Q & A

Basic Research Questions

Q. How can researchers determine the purity and hydration state of copper sulfate pentahydrate in synthesized samples?

Methodological Answer: Use gravimetric analysis to quantify water content by heating the sample to constant mass and calculating mass loss . For sulfate quantification, precipitate barium sulfate (BaSO₄) via reaction with barium chloride, then measure precipitate mass. Copper content can be determined via complexometric titration with EDTA or spectrophotometric analysis using absorbance calibration curves (e.g., at 800 nm for Cu²⁺) .

Q. What experimental controls are critical when studying this compound’s role in agricultural applications (e.g., nutrient supplementation or fungicidal activity)?

Methodological Answer: Include negative controls (e.g., untreated soil/plants) and positive controls (e.g., commercial fungicides). For nutrient studies, maintain consistent variables like pH, temperature, and soil composition. Use randomized complete block designs (RCBD) to minimize environmental variability, as demonstrated in magnesium/copper sulfate interaction studies .

Q. How should aqueous this compound solutions be prepared to ensure reproducibility in electrochemical or catalytic studies?

Methodological Answer: Standardize solution preparation by using ultrapure water (resistivity ≥18.2 MΩ·cm) to prevent ionic interference. Calibrate pH meters with buffer solutions, and validate concentrations via atomic absorption spectroscopy (AAS) or inductively coupled plasma mass spectrometry (ICP-MS). Document dissolution kinetics under controlled stirring and temperature .

Advanced Research Questions

Q. How can researchers resolve contradictions in this compound’s catalytic efficiency across different reaction systems (e.g., Fenton-like vs. electrochemical processes)?

Methodological Answer: Perform mechanistic studies using techniques like electron paramagnetic resonance (EPR) to identify reactive oxygen species (ROS) generation. Compare reaction conditions (pH, temperature, co-ion effects) using multivariate regression models (e.g., Python-based least-squares analysis) to isolate dominant variables . For reproducibility, adhere to standardized reporting guidelines for catalytic experiments (e.g., detailed descriptions of electrode pretreatment in electrochemical studies) .

Q. What methodologies are recommended for modeling this compound’s interaction with microbial communities in bioleaching environments?

Methodological Answer: Design orthogonal experiments to test variables (e.g., temperature, pH, Fe²⁺/Fe³⁺ ratios) and their interactions. Use computational models (e.g., Python-based surface fitting) to predict oxygen demand and microbial growth kinetics. Validate models with in situ measurements of dissolved oxygen and microbial activity via ATP assays .

Q. How can contradictory data on this compound’s phytotoxicity thresholds in different plant species be reconciled?

Methodological Answer: Conduct dose-response studies with standardized hydroponic or soil-based systems. Apply statistical meta-analysis to compare EC₅₀ values across studies, accounting for variables like soil organic matter and plant age. Use synchrotron X-ray fluorescence microscopy (SXFM) to map copper distribution in plant tissues and distinguish between extracellular adsorption and intracellular uptake .

Q. What analytical strategies are effective for characterizing this compound’s role in hybrid nanomaterials (e.g., CuO/Cu₂O composites)?

Methodological Answer: Combine X-ray diffraction (XRD) for crystallographic analysis, scanning electron microscopy (SEM) for morphology, and X-ray photoelectron spectroscopy (XPS) to assess oxidation states. For electrochemical performance, use cyclic voltammetry (CV) and electrochemical impedance spectroscopy (EIS) with controlled this compound electrolyte concentrations .

Q. Data Analysis & Reporting Guidelines

Q. How should researchers address variability in this compound solubility data under non-standard conditions (e.g., high salinity)?

Methodological Answer: Report solubility as a function of ionic strength using Debye-Hückel corrections . For high-salinity systems, measure solubility via isothermal saturation methods and validate with thermodynamic modeling software (e.g., PHREEQC). Disclose all experimental parameters (e.g., stirring time, filtration methods) to enable replication .

Q. What statistical approaches are recommended for analyzing this compound’s dual role as a nutrient and toxin in soil ecosystems?

Methodological Answer: Apply mixed-effects models to account for nested variables (e.g., soil type, microbial diversity). Use principal component analysis (PCA) to identify correlated factors (e.g., Cu²⁺ concentration vs. enzyme activity). For threshold determination, employ broken-line regression to pinpoint toxicity onset .

Q. How to ensure rigor when replicating this compound synthesis protocols from literature with incomplete experimental details?

Methodological Answer: Cross-reference synthesis steps with standardized inorganic chemistry protocols (e.g., heating rates, cooling gradients). If purity data are missing, characterize products via thermogravimetric analysis (TGA) and Fourier-transform infrared spectroscopy (FTIR). Document deviations and their impacts in supplementary materials .

Q. Ethical & Reporting Standards

• Data Transparency : Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable) by depositing raw data in repositories like Zenodo or Dryad .
• Conflict Resolution : Disclose all funding sources and potential conflicts (e.g., industry partnerships in agricultural studies) .

Comparison with Similar Compounds

Comparison with Similar Copper Compounds

Copper(I) Sulfate (Cu₂SO₄)

• Chemical Structure : Orthorhombic crystal structure (space group Fddd) with Cu–O bonds bridging sulfate anions .
• Physical Properties : White solid (vs. blue CuSO₄·5H₂O), molar mass 223.15 g/mol, decomposes in water to Cu and CuSO₄·5H₂O .
• Stability : Highly unstable in moisture or heat; synthesized via reactions of copper metal with sulfuric acid at 200°C .
• Applications: Limited due to instability; primarily of academic interest .

Copper Sulfide (CuS/Cu₂S)

• Composition : Contains copper and sulfur without oxygen (vs. CuSO₄’s sulfate group) .
• Physical Properties : Black solid (vs. blue CuSO₄), insoluble in water .
• Applications : Natural mineral used in electronics and thin-film solar cells .

Copper Salicylate (Cu(C₇H₅O₃)₂)

• Structure: Copper complex with salicylic acid (synonyms: cupric salicylate, 3890-90-2) .
• Applications: Potential antimicrobial or anti-inflammatory uses due to salicylate’s pharmacological properties .

Copper Acetate and Formate

• Reactivity: React with o-aminobenzoic acid in solid-state reactions to form coordination compounds, differing from CuSO₄’s aqueous reactivity .

Data Tables

Table 1: Comparative Physical and Chemical Properties

Compound	Formula	Color	Solubility (Water)	Key Applications	Stability
Copper(II) sulfate	CuSO₄·5H₂O	Blue	Highly soluble	Agriculture, catalysis	Stable; toxic
Copper(I) sulfate	Cu₂SO₄	White	Decomposes	Academic research	Unstable
Copper sulfide	CuS/Cu₂S	Black	Insoluble	Electronics, minerals	Stable
Copper salicylate	Cu(C₇H₅O₃)₂	Not specified	Moderate	Pharmaceuticals	Chelating agent

Research Findings

• Soil Remediation : Copper sulfate’s removal efficiency in contaminated soils via EK methods is calculable using electrokinetic formulas, achieving significant copper extraction .
• Catalysis : CuSO₄·5H₂O enhances reaction rates in Ellman’s condensation due to Cu²⁺’s oxidizing properties .
• Cytotoxicity : Alters 8+ metabolic peaks in RTL-W1 cells at concentrations causing 10–60% viability decline .

Preparation Methods

Industrial Production Techniques

Copper Scrap Oxidation

Industrial facilities often utilize recycled copper scrap due to cost-effectiveness :
$2\text{Cu} + 2\text{H}_2\text{SO}_4 + \text{O}_2 \rightarrow 2\text{CuSO}_4 + 2\text{H}_2\text{O}$
Process Steps :

• Leaching : Copper scrap is treated with 70% H₂SO₄ at 85–90°C under forced aeration.

• Filtration : Unreacted metals are removed.

• Evaporation-Crystallization : Solution is concentrated to 1.4 g/cm³ density, yielding CuSO₄·5H₂O upon cooling.

Economic Data :

Material	Quantity per Ton CuSO₄	Cost (USD)
H₂SO₄ (98%)	0.42 tons	225
Copper Scrap	0.29 tons	410,000

Chalcopyrite Ore Processing

Chalcopyrite (CuFeS₂) is roasted to produce CuO, which is then sulfated :
$4\text{CuFeS}_2 + 15\text{O}_2 \rightarrow 2\text{CuO} + 2\text{Fe}_2\text{O}_3 + 8\text{SO}_2$
$\text{CuO} + \text{H}_2\text{SO}_4 \rightarrow \text{CuSO}_4 + \text{H}_2\text{O}$
Optimization :

• Roasting Temperature : 600°C maximizes CuO yield while minimizing Fe₂O₃ contamination .

• Additives : Sodium silicate (Na₂SiO₃) improves ore reactivity by 15% .

Alternative Synthesis Routes

Electrochemical Dissolution

Metallic copper anodes are oxidized in H₂SO₄ electrolytes :
$\text{Cu} \rightarrow \text{Cu}^{2+} + 2e^-$
Conditions :

• Current Density : 200–300 A/m² ensures uniform dissolution.

• Temperature : 40–50°C prevents passivation.

Advantages :

• Purity : ≥99% CuSO₄ due to absence of gangue materials .

Hydrothermal Synthesis

Basic this compound (Cu₃(OH)₄SO₄) can be synthesized via urea hydrolysis :

• Solution Preparation : 0.05–0.10 M CuSO₄ and urea solutions are mixed at 1:1 volume ratio.

• Heating : Sealed reaction at 100–150°C for 6–24 hours.

• Cooling : Slow cooling to 25°C yields tubular crystals .

Morphology Control :

• Ethylene Glycol Addition : Adjusting H₂O:EG ratio from 1:0 to 1:3 alters crystal aspect ratio by 300% .

Crystallization and Purification

Solubility Considerations

CuSO₄ solubility in water follows the equation :
$\ln \gamma_\pm = -1.178 + 0.945\sqrt{I} - 0.205I$
where $I$ is ionic strength.

Temperature Dependence :

Temperature (°C)	Solubility (g/100g H₂O)
0	23.1
25	32.5
100	203.3

Recrystallization Techniques

Double Crystallization :

• Initial crystals are dissolved in minimal hot water.

• Filtered through activated charcoal to remove organics.

• Cooled to 5°C for high-purity (>99%) CuSO₄·5H₂O .